Cas no 2172225-24-8 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
- 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid
- 2172225-24-8
- EN300-1561794
-
- Inchi: 1S/C28H34N2O5/c1-18-15-30(16-20(18)14-27(32)33)26(31)13-7-8-19(2)29-28(34)35-17-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,18-20,25H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)
- InChI Key: WYTSWDJUZYLYFK-UHFFFAOYSA-N
- SMILES: O=C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1561794-0.05g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-0.1g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-0.25g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-0.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-1.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-2.5g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-5.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-10.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1561794-50mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1561794-100mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid |
2172225-24-8 | 100mg |
$2963.0 | 2023-09-25 |
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic Acid (CAS No. 2172225-24-8)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid, identified by its CAS number 2172225-24-8, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.
The core structure of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid incorporates several key functional components. The presence of a fluoren-9-yl moiety, specifically linked through a methoxycarbonyl group, suggests potential interactions with biological targets that are sensitive to such aromatic systems. Additionally, the hexanoyl chain and the 4-methylpyrrolidinyl group contribute to the molecule's solubility and binding affinity, which are critical factors in drug design.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-based scaffold has been extensively studied for its ability to interact with proteins and enzymes, making it a valuable component in the design of small-molecule inhibitors. The methoxycarbonyl group not only enhances the stability of the molecule but also provides a site for further chemical modifications, allowing for the creation of derivatives with tailored properties.
The hexanoyl moiety in the compound's structure is another significant feature. Hexanoyl chains are known to influence the pharmacokinetic properties of molecules, including their absorption, distribution, metabolism, and excretion (ADME). By incorporating this group, researchers aim to optimize the compound's bioavailability and target specificity. Furthermore, the 4-methylpyrrolidinyl group adds another layer of complexity, potentially enhancing binding interactions with biological targets by increasing hydrophobicity and improving overall molecular fit.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid. These tools have been instrumental in understanding how the various functional groups within the molecule interact with biological targets at the atomic level. Such insights are crucial for designing molecules with improved efficacy and reduced side effects.
The potential therapeutic applications of this compound are vast. Given its structural features, it is hypothesized that it may exhibit activity against a range of targets, including enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer, inflammation, and neurodegeneration. Preclinical studies have begun to explore these possibilities, with initial results suggesting promising interactions with key biological pathways.
In addition to its therapeutic potential, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid represents an important advancement in the field of medicinal chemistry. The synthesis and optimization of such complex molecules require innovative synthetic strategies and a deep understanding of structural-biological relationships. The development of this compound serves as a testament to the progress being made in drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.
The future direction of research on this compound will likely involve further exploration of its biological activity through both in vitro and in vivo studies. Additionally, efforts will be focused on optimizing its pharmacokinetic properties to enhance its suitability for clinical applications. The integration of machine learning and artificial intelligence into drug discovery processes may also accelerate the development pipeline for compounds like this one.
In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-ylylacetic acid (CAS No. 2172225248) is a remarkable compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of novel treatments for various diseases.
2172225-24-8 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)